Cas no 64399-23-1 (Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 64399-23-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD00022452
• CID: 90269
• PubChem ID: 73239
• Update Time: 2025-06-08

Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-phenylthiazole-5-carboxylate
• ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate
• Ethyl 2-aMino-4-phenyl-5-thiazolecarboxylate
• 2-Amino-4-phenylthiazole-5-carboxylic Acid Ethyl Ester
• 15JL78BU2W
• 5-Thiazolecarboxylic acid, 2-amino-4-phenyl-, ethyl ester
• OZMXFXOHCUEEPD-UHFFFAOYSA-N
• NSC119931
• Oprea1_418076
• MLS000100538
• IFLab1_000326
• HMS1412O18
• HMS2252B04
• ethyl 2-amino-4-phenylthiazol-5-carboxylate
• A834741
• ethyl 2-amino-4-phenylthiazol-5-yl-carboxylate
• SCHEMBL330552
• MFCD00022452
• ethyl-2-amino-4-phenyl-1,3-thiazole-5-carboxylate
• IDI1_008545
• PS-4401
• SMR000015728
• AB-601/30966061
• Benzene, 1-(2-ethoxycyclopropyl)-4-methyl-
• F0018-0072
• BB 0218060
• NSC-119931
• DTXSID80214643
• NSC 119931
• 2-AMINO-4-PHENYL-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• SY050110
• EN300-14540
• UNII-15JL78BU2W
• 2-Amino-4-phenyl-thiazole-5-carboxylic acid ethyl ester
• CHEMBL367971
• SR-01000398364
• Ethyl 2-imino-4-phenyl-2,3-dihydro-1,3-thiazole-5-carboxylate #
• AKOS000351346
• FT-0625928
• 64399-23-1
• 2-Amino-4-phenyl-5-carboethoxythiazole
• Ethyl 2-amino-4-phenylthiazole-5-carboxylate, 96%
• T72765
• AMY17993
• Ethyl 2-amino-4-phenyl thiazole-5-carboxylate
• Z56802423
• E0769
• SR-01000398364-1
• AB00432342-05
• BBL013235
• XH1254
• ALBB-001976
• DB-054650
• STK431995
• Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate

• MDL： MFCD00022452
• Inchi： 1S/C12H12N2O2S/c1-2-16-11(15)10-9(14-12(13)17-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,13,14)
• InChI Key： OZMXFXOHCUEEPD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)C1C=CC=CC=1
• BRN： 222259

Computed Properties

• Exact Mass: 248.06200
• Monoisotopic Mass: 248.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4

Experimental Properties

• Color/Form: Cream powder
• Density: 1.2701 (rough estimate)
• Melting Point: 168.0 to 173.0 deg-C
• Boiling Point: 449.1 °C at 760 mmHg
• Flash Point: 225.4 °C
• Refractive Index: 1.5950 (estimate)
• PSA: 93.45000
• LogP: 3.15020
• Solubility: Insoluble in water

Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate

Recent Advances in the Research of Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate (CAS: 64399-23-1)

Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate (CAS: 64399-23-1) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The synthesis of Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate typically involves the condensation of ethyl 2-cyano-3-phenylacrylate with thiourea in the presence of a base, followed by cyclization to form the thiazole ring. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, as well as exploring green chemistry approaches to reduce environmental impact. These efforts have facilitated the large-scale production of the compound for further biological evaluation.

In antimicrobial research, Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate has demonstrated promising activity against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to mammalian cells. The mechanism of action appears to involve disruption of microbial cell wall synthesis and inhibition of key enzymatic pathways, making it a potential candidate for the development of new antibiotics.

In the realm of anticancer research, this thiazole derivative has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. A recent in vitro study revealed that Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate induces apoptosis in cancer cells through the activation of caspase-3 and -9, as well as the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest its potential as a lead compound for the design of targeted cancer therapies.

Furthermore, the anti-inflammatory properties of Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate have been investigated in preclinical models. A 2022 study demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity, coupled with its low toxicity profile, positions it as a promising candidate for the treatment of chronic inflammatory diseases.

In conclusion, Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate (CAS: 64399-23-1) represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, underscore its value as a scaffold for the development of novel therapeutic agents. Future research should focus on further elucidating its mechanisms of action and optimizing its pharmacokinetic properties to enhance its clinical applicability.